2-Oxo-2-(phenethylamino)ethyl 3,4-dimethoxybenzoate

• IUPAC Name: [2-oxo-2-(2-phenylethylamino)ethyl] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C19H21NO5/c1-23-16-9-8-15(12-17(16)24-2)19(22)25-13-18(21)20-11-10-14-6-4-3-5-7-14/h3-9,12H,10-11,13H2,1-2H3,(H,20,21)
• InChI Key: JUODVTKPCYBMAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OCC(=O)NCCC2=CC=CC=C2)OC
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol
• CAS No.: 878935-56-9

Description

2-Oxo-2-(phenethylamino)ethyl 3,4-dimethoxybenzoate is a useful research compound. Its molecular formula is C19H21NO5 and its molecular weight is 343.379. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines, structurally similar to 2-Oxo-2-(phenethylamino)ethyl 3,4-dimethoxybenzoate, have been synthesized and tested for their cytotoxic activity against various cancer cell lines. The compounds demonstrated potent cytotoxic effects, with some derivatives showing IC50 values less than 10 nM, indicating their potential as anticancer agents (Deady et al., 2003).

Advanced Synthetic Methods

Research has also focused on developing new synthetic methods for carboxylic acid functionalized poly(ethylene glycol), which are crucial for the creation of complex molecules including those similar to this compound. These methods offer pathways to synthesize a wide range of chemical entities for further exploration in pharmaceuticals and materials science (Sedlák et al., 2008).

Photoreactions and Electrochromic Behavior

The photoreactions of 2-(dialkylamino)ethyl esters of γ-oxo acids, which share functional groups with this compound, have been studied for their potential in creating complex cyclic structures through remote hydrogen transfer. This research highlights the influence of the stability and conformational flexibility of the biradical intermediate on its chemical behavior, underscoring the importance of these factors in the synthesis of novel compounds (Hasegawa et al., 1990).